Cas no 1204-53-1 (Benzoic acid,2-[(2-aminoethyl)dithio]-, hydrochloride (1:1))

Benzoic acid,2-[(2-aminoethyl)dithio]-, hydrochloride (1:1) structure
1204-53-1 structure
Product Name:Benzoic acid,2-[(2-aminoethyl)dithio]-, hydrochloride (1:1)
CAS No:1204-53-1
MF:C9H12ClNO2S2
MW:265.780078887939
CID:189238
PubChem ID:24199777
Update Time:2025-04-19

Benzoic acid,2-[(2-aminoethyl)dithio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(2-aminoethyl)dithio]-, hydrochloride (1:1)
    • 2-(2-aminoethyldisulfanyl)benzoic acid
    • 2-((2-Aminoethyl)dithio)benzoic acid
    • 2-[(2-aminoethyl)disulfanyl]benzoic acid
    • AC1L243C
    • AC1Q5UAU
    • AG-D-44658
    • CTK4B1877
    • NSC342011
    • Benzoic acid, 2-[(2-aminoethyl)dithio]-, hydrochloride (1:1)
    • Benzoic acid, o-[(2-aminoethyl)dithio]-, hydrochloride
    • 2-(2-aminoethyldisulfanyl)benzoic acid hydrochloride
    • NSC-342011
    • 355TYX9HWN
    • 1204-53-1
    • DTXSID60923382
    • 2-[(2-Aminoethyl)disulfanyl]benzoic acid--hydrogen chloride (1/1)
    • Inchi: 1S/C9H11NO2S2.ClH/c10-5-6-13-14-8-4-2-1-3-7(8)9(11)12;/h1-4H,5-6,10H2,(H,11,12);1H
    • InChI Key: VLOOFEQKSUXWBQ-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC=CC=1C(=O)O)SCCN

Computed Properties

  • Exact Mass: 265
  • Monoisotopic Mass: 265
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Density: 1.38
  • Boiling Point: 381.6°C at 760 mmHg
  • Flash Point: 184.6°C
  • Refractive Index: 1.671
  • LogP: 3.58610

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